Cas no 1804267-57-9 (Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate
• CAS No: 1804267-57-9
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4950191
• Update Time: 2025-06-15

Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-2-18-13(17)12-9(8-15)4-3-5-10(12)11(16)6-7-14/h3-5H,2,6-8H2,1H3
• InChI Key： AHXIALLDEAHKCR-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(CCl)C=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate

Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate (CAS No. 1804267-57-9): A Multifaceted Compound in Modern Chemical Biology

Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate, identified by its unique CAS number 1804267-57-9, is a compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications. This benzoate derivative, characterized by the presence of both 3-bromopropanoyl and chloromethyl substituents, offers a rich scaffold for further chemical modifications and biological investigations.

The compound's structure, featuring a benzoate core with functional groups at the 2-position and 6-position, makes it an attractive candidate for the synthesis of various bioactive molecules. The 3-bromopropanoyl moiety provides a site for nucleophilic substitution reactions, while the chloromethyl group can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce diverse functional units. These features have positioned Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate as a valuable intermediate in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of benzoate derivatives as scaffolds for drug discovery. Benzoates are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. The introduction of additional functional groups, such as bromine and chlorine atoms, further enhances the potential for structural diversity and biological activity. For instance, studies have shown that benzoate derivatives can modulate enzyme activity and receptor binding, making them promising candidates for therapeutic applications.

The Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate compound has been explored in several research contexts. One notable area is its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions play a crucial role in numerous cellular processes, and inhibiting these interactions can lead to the development of drugs for diseases such as cancer and inflammation. The bromine and chlorine substituents on Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate allow for the facile introduction of reactive groups that can cross-link with target proteins or disrupt their interactions.

Additionally, this compound has been utilized in the development of probes for imaging and diagnostic applications. The unique structural features of Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate make it an excellent candidate for designing fluorescent or luminescent probes that can be used to visualize biological processes in real-time. Such probes are invaluable tools in biomedical research, enabling researchers to study cellular dynamics and disease mechanisms with high precision.

The synthesis of Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a benzoic acid derivative at the desired positions, followed by esterification to introduce the ethyl group. Subsequent chlorination then installs the chloromethyl functionality. These synthetic steps showcase the compound's versatility as a building block for more complex molecules.

In conclusion, Ethyl 2-(3-bromopropanoyl)-6-(chloromethyl)benzoate (CAS No. 1804267-57-9) is a compound with significant potential in chemical biology and drug discovery. Its unique structural features, including the 3-bromopropanoyl and chloromethyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. The compound's applications in protein inhibition studies and diagnostic imaging highlight its importance in advancing our understanding of biological processes and developing new therapeutic strategies.